Cas no 895108-76-6 (2-{4-(3,5-dimethylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide)

• Product Name: 2-{4-(3,5-dimethylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide
• CAS No: 895108-76-6
• MF: C₂₁H₂₁N₃O₃S
• MW: 395.47474360466
• CID: 5440474
• Update Time: 2025-06-08

2-{4-(3,5-dimethylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(3,5-dimethylphenyl)-3-oxopyrazin-2-yl]sulfanyl-N-(4-methoxyphenyl)acetamide
• 2-{4-(3,5-dimethylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide

• Inchi： 1S/C21H21N3O3S/c1-14-10-15(2)12-17(11-14)24-9-8-22-20(21(24)26)28-13-19(25)23-16-4-6-18(27-3)7-5-16/h4-12H,13H2,1-3H3,(H,23,25)
• InChI Key： NPFMDEPZBRZPLK-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C=C1)(=O)CSC1=NC=CN(C2=CC(C)=CC(C)=C2)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 2-{4-(3,5-dimethylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide

Recent Advances in the Study of 2-{4-(3,5-dimethylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide (CAS: 895108-76-6)

The compound 2-{4-(3,5-dimethylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide (CAS: 895108-76-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This molecule, characterized by its unique pyrazine and acetamide moieties, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 2-{4-(3,5-dimethylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide to enhance its pharmacological properties. Researchers have employed advanced synthetic methodologies, including microwave-assisted synthesis and catalytic hydrogenation, to improve yield and purity. Structural modifications have also been explored to increase bioavailability and target specificity, with promising results reported in preclinical models.

The biological activity of this compound has been investigated in various disease models, particularly in oncology and inflammation. In vitro studies have demonstrated its potent inhibitory effects on specific kinase pathways involved in cell proliferation and survival. For instance, the compound has shown significant activity against tyrosine kinases, which are often implicated in cancer progression. Additionally, its anti-inflammatory properties have been evaluated in models of chronic inflammation, suggesting potential applications in autoimmune diseases.

Mechanistic studies have revealed that 2-{4-(3,5-dimethylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide acts through multiple pathways, including modulation of reactive oxygen species (ROS) and inhibition of pro-inflammatory cytokines. These findings highlight its potential as a multi-target therapeutic agent. Furthermore, computational modeling and molecular docking studies have provided insights into its binding interactions with key biological targets, aiding in the rational design of more potent derivatives.

Despite these promising results, challenges remain in the development of this compound as a viable drug candidate. Issues such as metabolic stability, toxicity, and formulation optimization need to be addressed in future studies. Ongoing research is focused on overcoming these hurdles through structural optimization and advanced drug delivery systems. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-{4-(3,5-dimethylphenyl)-3-oxo-3,4-dihydropyrazin-2-ylsulfanyl}-N-(4-methoxyphenyl)acetamide represents a promising scaffold for the development of novel therapeutics. Its diverse biological activities and potential for structural modification make it a valuable candidate for further investigation. Continued research efforts will be essential to fully realize its therapeutic potential and address the remaining challenges in drug development.